Cas no 1261896-95-0 (6-(2-Methylthiophenyl)nicotinic acid)

6-(2-Methylthiophenyl)nicotinic acid is a specialized organic compound featuring a nicotinic acid core substituted with a 2-methylthiophenyl group at the 6-position. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and thioether functionalities allows for further derivatization, enabling applications in cross-coupling reactions, ligand design, and heterocyclic chemistry. Its well-defined molecular architecture ensures consistent performance in synthetic pathways. The compound is typically characterized by high purity and stability, meeting stringent requirements for research and industrial use. Its utility in constructing complex molecular frameworks underscores its importance in advanced chemical synthesis.

6-(2-Methylthiophenyl)nicotinic acid structure

1261896-95-0 structure

Product Name:6-(2-Methylthiophenyl)nicotinic acid

CAS No:1261896-95-0

MF:C₁₃H₁₁NO₂S

MW:245.296941995621

MDL:MFCD18317426

CID:2761976

PubChem ID:53223285

Update Time:2025-10-13

6-(2-Methylthiophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 6-(2-Methylthiophenyl)nicotinic acid, 95%
- 6-(2-methylsulfanylphenyl)pyridine-3-carboxylic acid
- 6-(2-METHYLTHIOPHENYL)NICOTINIC ACID
- 1261896-95-0
- MFCD18317426
- 6-(2-Methylthiophenyl)nicotinic acid
- MDL： MFCD18317426
- Inchi： 1S/C13H11NO2S/c1-17-12-5-3-2-4-10(12)11-7-6-9(8-14-11)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key： WWTBIKQRTCHODD-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C1C=CC(C(=O)O)=CN=1

Computed Properties

Exact Mass: 245.05104977Da
Monoisotopic Mass: 245.05104977Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 75.5Å²

6-(2-Methylthiophenyl)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB324071-5 g	6-(2-Methylthiophenyl)nicotinic acid, 95%; .	1261896-95-0	95%	5g	€1,159.00	2022-08-31
abcr	AB324071-5g	6-(2-Methylthiophenyl)nicotinic acid, 95%; .	1261896-95-0	95%	5g	€1159.00	2025-04-21